Cas no 1356144-48-3 (4-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid)

4-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core functionalized with a bromine substituent at the 4-position and a carboxylic acid group at the 3-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid group enables derivatization into esters, amides, or other derivatives. Its rigid fused-ring system contributes to stability and potential applications in drug discovery, especially in the design of kinase inhibitors or other target-specific therapeutics. The compound is typically handled under standard laboratory conditions with appropriate safety precautions.

4-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid structure

1356144-48-3 structure

Product Name:4-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid

CAS No:1356144-48-3

MF:C₈H₅BrN₂O₂

MW:241.041500806808

MDL:MFCD21642018

CID:1025541

PubChem ID:70700312

Update Time:2025-10-15

4-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid
- 4-Bromo-pyrazolo[1,5-a]pyridine-3-carboxylic acid
- AKOS016002424
- PB32027
- SCHEMBL22777570
- AMY30468
- EN300-658409
- 4-Bromopyrazolo[1,5-a]pyridine-3-carboxylicacid
- A886975
- MFCD21642018
- DTXSID60743168
- 1356144-48-3
- Z1416189364
- DB-167560
- DS-17762
- CS-0050963
- MDL： MFCD21642018
- Inchi： 1S/C8H5BrN2O2/c9-6-2-1-3-11-7(6)5(4-10-11)8(12)13/h1-4H,(H,12,13)
- InChI Key： JFXAXKWHYUASCP-UHFFFAOYSA-N
- SMILES： BrC1=CC=CN2C1=C(C(=O)O)C=N2

Computed Properties

Exact Mass: 239.95300
Monoisotopic Mass: 239.95344g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 54.6Å²

Experimental Properties

PSA: 54.60000
LogP: 1.79500

4-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid Pricemore >>

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